Cas no 1934802-39-7 (2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl)-)

• Product Name: 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl)-
• CAS No: 1934802-39-7
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 5253731
• Update Time: 2025-08-03

2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl)-

• Inchi： 1S/C9H14O2/c1-2-4-9(7-10)5-3-6-11-8-9/h2,7H,1,3-6,8H2
• InChI Key： ZXCMPDXLCYTNJB-UHFFFAOYSA-N
• SMILES： C1OCCCC1(CC=C)C=O

Additional information on 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl)-

Introduction to 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl) and Its Significance in Modern Chemical Biology

2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl), with the CAS number 1934802-39-7, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic aldehyde derivative possesses a unique structural framework that makes it a valuable scaffold for the development of novel bioactive molecules. The compound's tetrahydropyran core, combined with the presence of an aldehyde functional group and an allyl substituent, endows it with distinctive chemical properties that are highly relevant to contemporary synthetic and medicinal chemistry endeavors.

The structural motif of 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl) is particularly noteworthy due to its ability to interact with biological targets in a manner that is both specific and tunable. The aldehyde group serves as a versatile handle for further functionalization, enabling the synthesis of a diverse array of derivatives with tailored pharmacological profiles. This flexibility has made the compound a focal point in the design of inhibitors, modulators, and probes for studying various biological pathways.

In recent years, there has been growing interest in the development of small-molecule tools that can modulate protein-protein interactions (PPIs), which are critical yet challenging targets for drug discovery. The tetrahydropyran scaffold in 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl) offers a promising platform for designing molecules that can disrupt or enhance PPIs. For instance, studies have demonstrated that derivatives of this compound can interact with specific domains of target proteins, leading to altered cellular signaling or functional outcomes. Such interactions are pivotal in understanding disease mechanisms and developing targeted therapies.

The allyl substituent in the molecule also contributes to its chemical diversity and reactivity. Allylic positions are known to be susceptible to various transformations, including cross-coupling reactions, which are widely employed in synthetic organic chemistry. These reactions allow for the introduction of additional functional groups or the construction of more complex molecular architectures. This adaptability has been leveraged in several research projects aimed at generating novel pharmacophores with enhanced binding affinity and selectivity.

One particularly exciting application of 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl) is in the field of epigenetic drug discovery. Epigenetic modifiers are emerging as a crucial class of therapeutic agents due to their ability to regulate gene expression without altering the underlying DNA sequence. The compound's structural features have been exploited to develop molecules that can modulate histone acetyltransferases (HATs) and histone deacetylases (HDACs), enzymes central to epigenetic regulation. By influencing histone acetylation levels, these derivatives can impact gene expression patterns associated with various diseases, including cancer and neurodegenerative disorders.

Furthermore, the tetrahydropyran ring system is known for its ability to adopt favorable conformations that can optimize interactions with biological targets. This conformational flexibility has been harnessed in the design of peptidomimetics—molecules that mimic the structure and function of peptides but with improved stability and bioavailability. The aldehyde group in 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl) serves as a key pharmacophoric element in these peptidomimetic strategies, allowing for the formation of hydrogen bonds and other non-covalent interactions that are essential for binding specificity.

The compound's relevance extends beyond academic research into practical applications. Several pharmaceutical companies have incorporated derivatives of 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl) into their drug discovery pipelines due to its perceived potential as a lead compound. Preclinical studies have shown promising results in models of inflammation, pain, and neuroprotection, underscoring its therapeutic promise. While further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties, the initial findings suggest a bright future for this versatile scaffold.

The synthesis of 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propen-1-yl) presents an interesting challenge from a synthetic chemistry perspective. The construction of the tetrahydropyran ring requires careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry techniques, have been employed to access this motif efficiently. These methods not only facilitate the preparation of the parent compound but also provide access to a library of derivatives for further exploration.

In conclusion, 2H-Pyran-3-carboxaldehyde,tetrahydro 3-( 2-propen -1 -yl) (CAS no: 1934802 -39 -7) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer unparalleled opportunities for designing molecules with tailored biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies that address unmet medical needs.